Cas no 2892-62-8 (3,4-Dibutoxycyclobut-3-ene-1,2-dione)

• Product Name: 3,4-Dibutoxycyclobut-3-ene-1,2-dione
• CAS No: 2892-62-8
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• MDL: MFCD00037150
• CID: 43535
• PubChem ID: 87568643
• Update Time: 2025-04-18

3,4-Dibutoxycyclobut-3-ene-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibutoxycyclobut-3-ene-1,2-dione
• 3,4-Di-n-butoxy-3-cyclobutene-1,2-dione
• 3,4-Di-n-butoxy-3-cyclobuten-1,2-dione
• Di-n-butyl squarate~Squaric acid di-n-butyl ester
• Dibutyl squarate
• 1,2-dibutoxy-1-cyclobutene-3,4-dione
• 1,2-dibutyl squarate
• 3,4-Dibutoxy-3-cyclobutene-1,2-dione
• 3,4-di-n-butyl-3-cyclobutene-1,2-dione
• SADBE
• Squaric Acid Dibutyl Ester
• Squaric acid dibutylester
• 3-Cyclobutene-1,2-dione, 3,4-dibutoxy-
• 4RTO57VG65
• XBRWELTXMQSEIN-UHFFFAOYSA-N
• AK106214
• Squaric acid dibutyl ester, 97%
• di-n-butyl squarate
• Epitope ID:115137
• KSC562I1J
• 3 pound not4-Dibutoxy-3-cyclobutene-1 pound not2-dione
• 1,2-Dibutoxy-1-cyclobutene -3,4-dione
• NSC-113489
• SCHEMBL56180
• NSC 113489
• A819679
• CHEBI:53612
• 2892-62-8
• FT-0614214
• AC-22927
• NSC113489
• DIBUTYL SQUARATE, REFERENCE STANDARD
• NS00068733
• SQX-770
• SY048874
• AM20090383
• EU-0099926
• SQX770
• J-017327
• squaric-acid-dibutyl-ester
• F90387
• CHEMBL2435707
• SQUARIC ACID DIBUTYLESTER [MI]
• D2203
• DTXSID30183113
• DS-3421
• AKOS002138099
• DB12223
• Q26841197
• CS-0041921
• 3,4-Dibutoxy-3-cyclobutene-1,2-dione, 98%
• 3,4-dibutoxy-cyclobut-3-ene-1,2-dione
• UNII-4RTO57VG65
• SQUARIC ACID DIBUTYLESTER [WHO-DD]
• MFCD00037150
• DTXCID40105604

• MDL： MFCD00037150
• Inchi： 1S/C12H18O4/c1-3-5-7-15-11-9(13)10(14)12(11)16-8-6-4-2/h3-8H2,1-2H3
• InChI Key： XBRWELTXMQSEIN-UHFFFAOYSA-N
• SMILES： O(C1C(C(C=1OCCCC)=O)=O)CCCC
• BRN： 1968189

Computed Properties

• Exact Mass: 226.12100
• Monoisotopic Mass: 226.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Pale yellow liquid
• Density: 1.047 g/mL at 25 °C(lit.)
• Boiling Point: 139 °C/0.5 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.494(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 52.60000
• LogP: 1.98320
• Solubility: Insoluble in water

3,4-Dibutoxycyclobut-3-ene-1,2-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H317-H319
• Warning Statement： P261-P264-P272-P280-P302+P352+P333+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-42/43
• Safety Instruction： S26-S27-S36/37/39-S45
• RTECS：GU1772066
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S26;S27;S36/37/39;S45
• Risk Phrases：R36/37/38; R42/43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone